Cas no 1805102-73-1 (Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805102-73-1
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4852150
• Update Time: 2025-10-30

Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-7(16)4-5-3-6(10(12)13)8(14)9(11)15-5/h3,10H,2,4,14H2,1H3
• InChI Key： SOIJUXMYEOWHBD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate

Research Brief on Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate (CAS: 1805102-73-1) in Chemical Biology and Pharmaceutical Applications

The compound Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate (CAS: 1805102-73-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapeutics. This pyridine derivative's unique structural features, including the difluoromethyl group and bromo substitution, make it a versatile intermediate for constructing pharmacologically active molecules. Recent studies have highlighted its potential in addressing challenging drug targets, especially in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the bromo substituent at the 2-position for efficient palladium-catalyzed cross-coupling reactions, while the ethyl acetate moiety provided an excellent handle for further structural modifications. The resulting compounds showed improved selectivity profiles compared to first-generation BTK inhibitors, with IC50 values in the low nanomolar range.

In parallel developments, the difluoromethyl group at the 4-position has been investigated for its effects on metabolic stability and membrane permeability. A 2024 structure-activity relationship (SAR) study revealed that this modification significantly enhances the compound's pharmacokinetic properties, particularly in terms of oral bioavailability and half-life extension. The electron-withdrawing nature of the difluoromethyl group appears to modulate the pKa of the adjacent amino group, influencing both target binding and solubility characteristics.

Recent patent applications (WO2023187121, 2023) have disclosed innovative synthetic routes to Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate, achieving higher yields and purity through optimized reaction conditions. Notably, a continuous flow chemistry approach has reduced the production time from traditional batch processes by approximately 40%, while minimizing the formation of byproducts. These advancements in synthetic methodology are expected to facilitate larger-scale production for preclinical and clinical development.

Emerging applications in radiopharmaceuticals have also been reported, where the bromine atom serves as a potential site for isotopic labeling. Preliminary studies suggest that 76Br-labeled derivatives of this compound could serve as positron emission tomography (PET) tracers for imaging specific enzyme activities in vivo. This dual functionality as both a therapeutic scaffold and diagnostic tool represents an exciting direction in theranostic development.

Ongoing research is exploring the compound's potential in addressing resistance mechanisms in targeted cancer therapies. Early results indicate that derivatives of Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate can effectively inhibit mutant forms of kinases that have developed resistance to existing therapies, particularly in EGFR and ALK-driven cancers. The unique electronic properties conferred by the difluoromethyl group appear to play a crucial role in maintaining binding affinity to these mutated targets.

As the field progresses, researchers are paying particular attention to the compound's safety profile and potential off-target effects. Recent in vitro toxicity screening using hepatocyte models has shown favorable results, with minimal cytochrome P450 inhibition and acceptable margins between therapeutic and cytotoxic concentrations. These findings support further development of this scaffold for clinical applications.

The versatility of Ethyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-acetate continues to inspire innovative applications across drug discovery. Its combination of synthetic accessibility, structural modifiability, and favorable physicochemical properties positions it as a valuable tool for addressing unmet medical needs through rational drug design approaches.